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Compound of Interest

Compound Name: GSK3735967

cat. No.: 812392862

Technical Support Center: GSK3735967

Welcome to the technical support center for GSK3735967. This resource is designed for
researchers, scientists, and drug development professionals, providing essential information
and troubleshooting guidance for the effective use of GSK3735967 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is GSK3735967 and what is its mechanism of action?

Al: GSK3735967 is a potent and selective, non-nucleoside inhibitor of DNA methyltransferase
1 (DNMT1).[1] DNMT1 is a key enzyme responsible for maintaining DNA methylation patterns
following DNA replication. By inhibiting DNMT1, GSK3735967 can lead to the reversal of
aberrant DNA hypermethylation, a common epigenetic alteration in cancer, which can result in
the re-expression of silenced tumor suppressor genes. The mechanism of action involves
blocking the transfer of methyl groups to DNA.[2]

Q2: What is the known solubility of GSK37359677?

A2: GSK3735967 is readily soluble in dimethyl sulfoxide (DMSO). While specific quantitative
data for aqueous solubility is limited, it is known to have low solubility in agueous solutions and
may require the use of co-solvents for stable formulation.

Q3: How should | prepare a stock solution of GSK37359677
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A3: It is recommended to first prepare a concentrated stock solution in an organic solvent.
Based on available data, a 10 mM stock solution in DMSO is a common starting point. For in
vivo studies, a formulation in a vehicle containing DMSO, PEG300, Tween-80, and saline has
been reported.[1]

Q4: How should | store GSK3735967 powder and stock solutions?

A4:

e Solid Powder: Store at -20°C for long-term storage.

e In Solvent (e.g., DMSO): Aliquot and store at -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues

This guide addresses common challenges related to the solubility of GSK3735967 during
experimental use.

Issue 1: Precipitation occurs when diluting a DMSO stock solution into aqueous media (e.g.,
PBS or cell culture medium).

» Potential Cause: "Solvent shift" is a common phenomenon where a compound that is soluble
in a concentrated organic stock solution precipitates upon dilution into an aqueous buffer in
which it is less soluble.

e Solutions:

o Lower the final concentration: The final concentration of GSK3735967 in the aqueous
medium may be exceeding its solubility limit. Try using a lower final concentration.

o Reduce the final DMSO concentration: While DMSO is a good solvent for GSK3735967,
high final concentrations can be toxic to cells. Aim for a final DMSO concentration of less
than 0.5% in your cell culture medium, and always include a vehicle control in your
experiments.

o Use a pre-warmed medium: Warming the agueous medium to 37°C before adding the
stock solution can sometimes improve solubility.
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o Stepwise dilution: Instead of adding the DMSO stock directly to the full volume of aqueous
medium, try a stepwise dilution. First, dilute the DMSO stock into a small volume of the
agueous medium, vortex briefly, and then add this intermediate dilution to the final volume.

o Consider co-solvents: For challenging applications, the use of excipients like PEG300 and
Tween-80, as indicated in in vivo formulations, might be necessary to maintain solubility in
agueous solutions.[1]

Issue 2: The compound does not fully dissolve in DMSO.

o Potential Cause: The concentration may be too high, or the DMSO may have absorbed
water, which can reduce its solvating power.

e Solutions:
o Use anhydrous DMSO: Ensure you are using high-quality, anhydrous DMSO.

o Gentle warming and sonication: Gentle warming of the solution (e.g., in a 37°C water bath)
and brief sonication can aid in dissolution. Avoid excessive heat, which could degrade the

compound.
Quantitative Data Summary
Parameter Solvent/Vehicle Solubility Source
In Vitro Solubility DMSO 10 mM ProbeChem

10% DMSO, 40%
) ] > 2.08 mg/mL (4.35
In Vivo Formulation 1 PEG300, 5% Tween- M) MedChemExpress|[1]
m
80, 45% Saline

10% DMSO, 90%
2.08 mg/mL (4.35

In Vivo Formulation 2 (20% SBE-B-CD in M) MedChemExpress|[1]
m
Saline)
) ] 10% DMSO, 90% > 2.08 mg/mL (4.35
In Vivo Formulation 3 ) MedChemExpress|[1]
Corn Oil mM)

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
e Materials:
o GSK3735967 (solid powder, MW: 477.63 g/mol )
o Anhydrous DMSO
o Sterile microcentrifuge tubes
e Procedure:
1. Allow the vial of GSK3735967 to equilibrate to room temperature before opening.

2. Weigh out the desired amount of GSK3735967 powder using an analytical balance. For 1
mL of a 10 mM stock solution, you will need 4.776 mg.

3. Add the appropriate volume of anhydrous DMSO to the powder.

4. Vortex the solution until the compound is completely dissolved. Gentle warming or brief
sonication can be used if necessary.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

6. Store the aliquots at -80°C.
Protocol 2: Preparation of a Working Solution for Cell Culture
e Materials:

o 10 mM GSK3735967 stock solution in DMSO

o Pre-warmed (37°C) complete cell culture medium
e Procedure:

1. Thaw an aliquot of the 10 mM GSK3735967 stock solution at room temperature.
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2. Calculate the volume of the stock solution needed to achieve the desired final
concentration in your cell culture medium. For example, to make 10 mL of a 10 pM
working solution, you would add 10 pL of the 10 mM stock solution.

3. Add the calculated volume of the stock solution to the pre-warmed cell culture medium.

4. Mix immediately by gentle swirling or pipetting to ensure rapid and even distribution and to
minimize the risk of precipitation.

5. The final DMSO concentration in this example would be 0.1%. Always include a vehicle
control with the same final DMSO concentration in your experiments.
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Caption: DNMT1 Signaling Pathway and Inhibition by GSK3735967.
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Caption: Troubleshooting workflow for GSK3735967 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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